Cas no 86241-67-0 (2,2-Dimethyl-3-oxopiperazine-1-carbaldehyde)
86241-67-0 structure
Product Name:2,2-Dimethyl-3-oxopiperazine-1-carbaldehyde
CAS No:86241-67-0
MF:C7H12N2O2
MW:156.182381629944
CID:991458
Update Time:2023-08-03
2,2-Dimethyl-3-oxopiperazine-1-carbaldehyde Chemical and Physical Properties
Names and Identifiers
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- 1-Piperazinecarboxaldehyde,2,2-dimethyl-3-oxo-(9CI)
- 2,2-dimethyl-3-oxopiperazine-1-carbaldehyde
- 2,2-Dimethyl-3-oxopiperazine-1-carbaldehyde
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- Inchi: 1S/C7H12N2O2/c1-7(2)6(11)8-3-4-9(7)5-10/h5H,3-4H2,1-2H3,(H,8,11)
- InChI Key: FXNOIHKKLZLLFV-UHFFFAOYSA-N
- SMILES: O=C1C(C)(C)N(C=O)CCN1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 189
- Topological Polar Surface Area: 49.4
2,2-Dimethyl-3-oxopiperazine-1-carbaldehyde Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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